Tembotrione metabolite AE 1417268
Tembotrione metabolite AE 1417268
Brand Name:
Vulcanchem
CAS No.:
912654-91-2
VCID:
VC0019145
InChI:
InChI=1S/C17H16ClF3O8S/c1-30(27,28)11-3-2-7(13(18)8(11)5-29-6-17(19,20)21)14(24)12-15(25)9(22)4-10(23)16(12)26/h2-3,9-10,12,22-23H,4-6H2,1H3
SMILES:
CS(=O)(=O)C1=C(C(=C(C=C1)C(=O)C2C(=O)C(CC(C2=O)O)O)Cl)COCC(F)(F)F
Molecular Formula:
C17H16ClF3O8S
Molecular Weight:
472.812
Tembotrione metabolite AE 1417268
CAS No.: 912654-91-2
Main Products
VCID: VC0019145
Molecular Formula: C17H16ClF3O8S
Molecular Weight: 472.812
| CAS No. | 912654-91-2 |
|---|---|
| Product Name | Tembotrione metabolite AE 1417268 |
| Molecular Formula | C17H16ClF3O8S |
| Molecular Weight | 472.812 |
| IUPAC Name | 2-[2-chloro-4-methylsulfonyl-3-(2,2,2-trifluoroethoxymethyl)benzoyl]-4,6-dihydroxycyclohexane-1,3-dione |
| Standard InChI | InChI=1S/C17H16ClF3O8S/c1-30(27,28)11-3-2-7(13(18)8(11)5-29-6-17(19,20)21)14(24)12-15(25)9(22)4-10(23)16(12)26/h2-3,9-10,12,22-23H,4-6H2,1H3 |
| Standard InChIKey | KGPIRVWYAUCFAI-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)C1=C(C(=C(C=C1)C(=O)C2C(=O)C(CC(C2=O)O)O)Cl)COCC(F)(F)F |
| Synonyms | Tembotrione metabolite AE 1417268 |
| Last Modified | Aug 20 2021 |
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